Cas no 2171284-60-7 ((2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid)

• Product Name: (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid
• CAS No: 2171284-60-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5834467
• PubChem ID: 165561327
• Update Time: 2025-05-22

(2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid
• 2171284-60-7
• EN300-1538663
• EN300-1570775
• (2S)-4-hydroxy-2-{[(1rs,4rs)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1544640
• (2S)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-4-hydroxybutanoic acid

• Inchi： 1S/C26H30N2O6/c29-14-13-23(25(31)32)28-24(30)16-9-11-17(12-10-16)27-26(33)34-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,16-17,22-23,29H,9-15H2,(H,27,33)(H,28,30)(H,31,32)/t16?,17?,23-/m0/s1
• InChI Key： VMWYMGJNNUWBDC-OCJFHSIUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(N[C@H](C(=O)O)CCO)=O)CC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid

Comprehensive Analysis of (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid (CAS No. 2171284-60-7)

The compound (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid (CAS No. 2171284-60-7) is a highly specialized peptide derivative with significant applications in biochemical research and pharmaceutical development. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

In recent years, the scientific community has shown heightened interest in Fmoc-protected amino acids, particularly for their utility in peptide-based therapeutics. The (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid stands out due to its stereochemical purity and compatibility with automated peptide synthesizers. This aligns with the trend toward high-throughput screening and combinatorial chemistry, where efficiency and reproducibility are paramount. Additionally, its hydrophilic properties make it suitable for aqueous-phase reactions, a key consideration for green chemistry initiatives.

One of the most frequently searched questions in biochemical databases revolves around the stability of Fmoc groups under varying pH conditions. The (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid addresses this concern, as its cyclohexylformamido linker enhances resistance to acidic degradation. This property is critical for researchers working on peptide vaccines or biodegradable polymers, where pH-sensitive delivery systems are a hot topic. Furthermore, its hydroxybutanoic acid component has garnered attention for potential applications in metabolic engineering and bio-based materials.

From an SEO perspective, this compound intersects with trending queries such as "Fmoc-amino acid derivatives", "peptide synthesis optimization", and "sustainable biomaterials". Its CAS No. 2171284-60-7 is often cross-referenced in patent literature and grant-funded research, highlighting its commercial and academic relevance. The compound’s chiral center also makes it a subject of interest for asymmetric catalysis studies, a field experiencing rapid growth due to advancements in enzymatic resolution techniques.

In conclusion, (2S)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}-4-hydroxybutanoic acid represents a convergence of cutting-edge chemistry and practical applications. Its design caters to the needs of modern biopharmaceuticals and material science, while its properties align with environmentally friendly synthesis protocols. As the demand for custom peptide modifications rises, this compound is poised to play a pivotal role in next-generation research and industrial-scale production.